4-(1,2,3,4-tetrahydro-1,4-epiminonaphthalene-9-carbonyl)-1H-imidazol-2(3H)-one

• IUPAC Name: 4-(11-azatricyclo[6.2.1.02,7]undeca-2,4,6-triene-11-carbonyl)-1,3-dihydroimidazol-2-one
• InChI: InChI=1S/C14H13N3O2/c18-13(10-7-15-14(19)16-10)17-11-5-6-12(17)9-4-2-1-3-8(9)11/h1-4,7,11-12H,5-6H2,(H2,15,16,19)
• InChI Key: VBYQWYDJMMIGBF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2C3=CC=CC=C3C1N2C(=O)C4=CNC(=O)N4
• Molecular Formula: C14H13N3O2
• Molecular Weight: 255.27 g/mol

Description

4-(1,2,3,4-tetrahydro-1,4-epiminonaphthalene-9-carbonyl)-1H-imidazol-2(3H)-one, commonly known as TTNIC, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a heterocyclic compound that contains both an imidazole and a naphthalene ring in its structure.

Scientific Research Applications

One-pot Synthesis Approaches

• A study described the one-pot synthesis of compounds with a focus on nonacidic antiinflammatory and analgesic agents, utilizing hydrogenation and dehydrogenation steps for the synthesis of labelled compounds used in pharmacokinetics and metabolism studies (Odasso & Toja, 1983).

Interaction with Polyfluorinated Compounds

• Research on the interaction of a lithiated nitronyl nitroxide with polyfluorinated 1,4-naphthoquinones revealed the formation of addition products at the carbonyl function, highlighting the structural and stability analyses via X-ray diffraction and EPR spectroscopy (Zhivetyeva et al., 2018).

Green Synthesis of Benzimidazoles

• A novel series of benzimidazoles, synthesized using a green chemistry approach, showcased the versatility of this scaffold for experimental drug design, emphasizing the importance of novel procedures supporting structural diversity (Nikpassand & Pirdelzendeh, 2016).

Advances in 5-HT3 Receptor Antagonists

• The synthesis of conformationally restricted fused imidazole derivatives as 5-HT3 receptor antagonists indicates their potential application in treating conditions like irritable bowel syndrome and nausea associated with cancer chemotherapy (Ohta et al., 1996).

Magnetic Properties of Organic Radicals

• A study on a novel stable organic radical with an extended ring system explored the effects of hydrogen bonding on antiferromagnetic interaction, highlighting its magnetic behavior and interaction pathways (Nagashima et al., 2004).

Synthesis and Application of Glycolurils

• Glycolurils and their analogues, known for their applications in pharmacology, explosives, and supramolecular chemistry, have been the focus of research aiming to develop new synthesis methods to support their widespread applications (Kravchenko et al., 2018).